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Cat. No.: B8178559

Get Quote

CAS Number: 20121-75-9

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl cyclopropanecarboxylate is a significant organic compound that serves as a valuable

building block in the synthesis of a wide array of more complex molecules, particularly within

the pharmaceutical and agrochemical industries. Its structure, which uniquely combines the

rigid, strained cyclopropyl ring with the versatile benzyl ester functional group, imparts desirable

physicochemical and metabolic properties to parent molecules. This guide provides a

comprehensive overview of benzyl cyclopropanecarboxylate, including its synthesis,

analytical characterization, and its strategic application in medicinal chemistry and drug design.

The incorporation of a cyclopropane ring can enhance the metabolic stability and binding

affinity of a drug candidate, while the benzyl group often serves as a protecting group for

carboxylic acids during multi-step syntheses.[1] Understanding the synthesis and properties of
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this foundational molecule is therefore crucial for researchers and developers in the chemical

and life sciences.

Physicochemical Properties
A summary of the key physicochemical properties of benzyl cyclopropanecarboxylate is

presented in the table below. These properties are essential for its handling, reaction setup,

and for predicting its behavior in various chemical and biological systems.

Property Value Source

CAS Number 20121-75-9 [2]

Molecular Formula C₁₁H₁₂O₂ [2]

Molecular Weight 176.21 g/mol [2]

Appearance Colorless liquid (predicted)

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility
Soluble in most organic

solvents
[3]

Topological Polar Surface Area

(TPSA)
26.3 Å² [2]

logP (octanol-water partition

coefficient)
2.1398 [2]

Synthesis of Benzyl Cyclopropanecarboxylate
The synthesis of benzyl cyclopropanecarboxylate can be achieved through several

established esterification methods. The choice of method often depends on the scale of the

reaction, the availability of starting materials, and the desired purity of the final product. Two of

the most common and reliable methods are the Fischer-Speier esterification and the reaction of

an acid chloride with an alcohol.
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Method 1: Fischer-Speier Esterification
This is a classic and cost-effective method for producing esters, involving the acid-catalyzed

reaction between a carboxylic acid and an alcohol.[4][5][6][7]

Caption: Fischer-Speier Esterification of Cyclopropanecarboxylic Acid.

Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, add cyclopropanecarboxylic acid (1.0 eq), benzyl alcohol (1.2 eq), and a suitable

solvent such as toluene.

Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (0.01-0.05 eq).

Reaction: Heat the mixture to reflux. The water produced during the reaction is removed by

azeotropic distillation and collected in the Dean-Stark trap, driving the equilibrium towards

the product.[8]

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting material is consumed.

Work-up: Cool the reaction mixture to room temperature. Wash the organic layer with a

saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by

washing with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by vacuum distillation or column

chromatography on silica gel to afford pure benzyl cyclopropanecarboxylate.

Method 2: From Cyclopropanecarbonyl Chloride
This method involves the reaction of the more reactive cyclopropanecarbonyl chloride with

benzyl alcohol, often in the presence of a non-nucleophilic base to scavenge the HCl

byproduct.[9]

Caption: Synthesis from Cyclopropanecarbonyl Chloride.
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Preparation of Acid Chloride: Cyclopropanecarbonyl chloride can be prepared by reacting

cyclopropanecarboxylic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or

oxalyl chloride.[10][11]

Reaction Setup: In a flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

benzyl alcohol (1.0 eq) and a non-nucleophilic base such as pyridine or triethylamine (1.1

eq) in a dry, aprotic solvent like dichloromethane (DCM) or diethyl ether.

Addition of Acid Chloride: Cool the solution in an ice bath and slowly add a solution of

cyclopropanecarbonyl chloride (1.05 eq) in the same solvent.

Reaction: Allow the reaction to warm to room temperature and stir until completion, as

monitored by TLC.

Work-up: Quench the reaction with water. Separate the organic layer and wash it

sequentially with dilute HCl (to remove the base), saturated aqueous sodium bicarbonate,

and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the

solvent in vacuo. The resulting crude ester can be purified by column chromatography or

vacuum distillation.

Analytical Characterization
Accurate characterization of benzyl cyclopropanecarboxylate is essential for confirming its

identity and purity. The following are predicted spectroscopic data based on its structure and

data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for both the

benzyl and cyclopropyl moieties.

Aromatic protons: A multiplet in the range of δ 7.30-7.45 ppm corresponding to the five

protons of the phenyl group.[12]

Benzylic protons: A singlet around δ 5.15 ppm for the two protons of the -CH₂- group.[12]
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Cyclopropyl methine proton: A multiplet for the proton attached to the carbonyl-bearing

carbon of the cyclopropane ring.

Cyclopropyl methylene protons: Multiplets for the four protons on the other two carbons of

the cyclopropane ring, typically found in the upfield region of the spectrum.[13]

¹³C NMR: The carbon NMR spectrum will display distinct peaks for each carbon

environment.

Carbonyl carbon: A peak in the region of δ 170-175 ppm.[14]

Aromatic carbons: Several peaks between δ 127-136 ppm.[14]

Benzylic carbon: A peak around δ 66 ppm.[14]

Cyclopropyl carbons: Peaks in the highly shielded region of the spectrum, typically below

δ 30 ppm.[15]

Infrared (IR) Spectroscopy
The IR spectrum of benzyl cyclopropanecarboxylate will be dominated by the strong

absorption of the ester carbonyl group.[16][17]

C=O stretch: A strong, sharp absorption band around 1730 cm⁻¹.

C-O stretch: An absorption in the region of 1100-1300 cm⁻¹.

Aromatic C-H stretch: Peaks just above 3000 cm⁻¹.[18]

Aliphatic C-H stretch: Peaks just below 3000 cm⁻¹.[18]

Aromatic C=C stretch: Medium intensity peaks in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M⁺) at

m/z = 176. Key fragmentation patterns would include:
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Loss of the benzyl group: A prominent peak at m/z = 91, corresponding to the stable

tropylium cation ([C₇H₇]⁺).[19]

Loss of the benzyloxy group: A peak corresponding to the cyclopropyl acylium ion.

Cleavage of the cyclopropane ring: Various fragmentation pathways originating from the ring

opening of the cyclopropyl moiety.[20]

Applications in Medicinal Chemistry and Drug
Development
The structural motifs present in benzyl cyclopropanecarboxylate are of significant interest in

the design of new therapeutic agents.

The Cyclopropyl Moiety: The cyclopropane ring is a "bioisostere" for various functional

groups and can introduce conformational rigidity, which can lead to enhanced binding to

biological targets. Its inherent stability can also improve the metabolic profile of a drug by

blocking sites of metabolism.[16]

The Benzyl Ester as a Prodrug Strategy: The benzyl ester can be employed as a prodrug,

which can be cleaved in vivo by esterases to release the active carboxylic acid drug. This

can improve the drug's oral bioavailability and pharmacokinetic properties.

As a Synthetic Intermediate: Benzyl cyclopropanecarboxylate is a versatile intermediate

for the synthesis of more complex molecules. The benzyl ester can be readily cleaved under

mild conditions (e.g., hydrogenolysis) to unmask the carboxylic acid for further

functionalization. This makes it a valuable tool in multi-step synthetic campaigns.[1]

Conclusion
Benzyl cyclopropanecarboxylate is a foundational molecule with significant utility in organic

synthesis, particularly in the fields of medicinal chemistry and drug discovery. Its synthesis is

readily achievable through well-established esterification protocols. The unique combination of

the metabolically robust and conformationally rigid cyclopropyl group with the versatile benzyl

ester functionality makes it a valuable building block for the creation of novel and improved

therapeutic agents. This guide provides the essential technical information for researchers and
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scientists to effectively synthesize, characterize, and utilize benzyl cyclopropanecarboxylate
in their research and development endeavors.

References
Click to expand
Fischer, E., & Speier, A. (1895). Darstellung der Ester. Berichte der deutschen chemischen
Gesellschaft, 28(3), 3252–3258.

SpectraBase. (n.d.). 2-Benzyl-3-methoxy-cyclopropanecarboxylic acid. Retrieved from [Link]

SpectraBase. (n.d.). Cyclopropanecarboxamide, N-benzyl-N-decyl- - Optional[13C NMR] -

Chemical Shifts. Retrieved from [Link]

QuickCompany. (n.d.). Processes For The Preparation Of Cyclopropanecarboxylic Acid.

Retrieved from [Link]

Google Patents. (n.d.). CN118812351A - A kind of preparation method of
cyclopropanecarbonyl chloride.
Google Patents. (n.d.). US4083863A - Process for the preparation of cyclopropane
carboxylic acids and esters.

Organic Syntheses. (n.d.). N-BENZYL-2-AZANORBORNENE. Retrieved from [Link]

Unknown Source. (n.d.). Chemical shifts.

Organic Syntheses. (n.d.). PREPARATION OF BENZYL ISOTHIOCYANATE FROM S-

BENZYL ISOTHIOCYANATE. Retrieved from [Link]

Google Patents. (n.d.). KR840000249B1 - Preparation of cyclopropan-carboxylates.

Pharmaffiliates. (2026, February 12). Benzyl in Medicinal Chemistry: A Key Intermediate for

Drug Discovery. Retrieved from [Link]

Chemistry Steps. (2021, November 18). Fischer Esterification. Retrieved from [Link]

Unknown Source. (n.d.).

ChemConnections. (n.d.). Mass Spectrometry Fragmentation. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b8178559/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-benzyl-cyclopropanecarboxylate
https://spectrabase.com/spectrum/BpmGJo08FOS
https://spectrabase.com/spectrum/4pp4c8U7n9Q
https://www.quickcompany.in/patents/processes-for-the-preparation-of-cyclopropanecarboxylic-acid
http://www.orgsyn.org/demo.aspx?prep=v70p0002
http://www.orgsyn.org/demo.aspx?prep=v91p0116
https://www.pharmaffiliates.com/en/blog/benzyl-in-medicinal-chemistry-a-key-intermediate-for-drug-discovery
https://www.chemistrysteps.com/fischer-esterification-mechanism/
http://chemconnections.org/organic/chem227/Labs/MS-frag/MS-fragmentation.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8178559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Chemistry Data & Info. (2020, February 14). NMR Spectroscopy – 1H NMR

Chemical Shifts. Retrieved from [Link]

University of Calgary. (n.d.). Experiment 22 FISCHER ESTERIFICATION. Retrieved from

[Link]

Organic Chemistry Portal. (n.d.). Fischer Esterification. Retrieved from [Link]

Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.

Retrieved from [Link]

SpectraBase. (n.d.). Cyclopropanecarboxamide, N-benzyl-N-butyl- - Optional[Vapor Phase

IR] - Spectrum. Retrieved from [Link]

Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Coupling Constants.

Retrieved from [Link]

Google Patents. (n.d.). EP0783480B1 - PROCESSES FOR THE PREPARATION OF
CYCLOPROPANECARBOXYLIC ACID AND DERIVATIVES THEREOF.

Oregon State University. (2022, March 9). 1H NMR Chemical Shift. Retrieved from [Link]

eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved

from [Link]

National Center for Biotechnology Information. (n.d.). Gas-Phase Fragmentation

Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. Retrieved from [Link]

Unknown Source. (n.d.).
Google Patents. (n.d.). EP2231575A2 - Process for the preparation of pharmaceutical
intermediates.

BYJU'S. (n.d.). Benzyl Alcohol. Retrieved from [Link]

ChemBK. (2025, August 19). Benzyl benzene carboxylate. Retrieved from [Link]

Free PDF Library. (2023, July 26). Ir Spectrum With Functional Groups. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.organicchemistrydata.org/hansreich/resources/nmr/?page=1h-data-start
https://www.chem.ucalgary.ca/courses/351/laboratory/esterification.pdf
https://www.organic-chemistry.org/namedreactions/fischer-esterification.shtm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/05%3A_Mass_Spectrometry/5.07%3A_Mass_Spectrometry_-_Fragmentation_Patterns
https://spectrabase.com/spectrum/4XUaA3DVWo8
https://www.cif.iastate.edu/nmr-spectroscopy-guide/nmr-coupling-constants
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Organic_Chemistry_with_a_Biological_Emphasis_v2.0_(Soderberg)/17%3A_Spectroscopy/17.03%3A_1H_NMR_Chemical_Shift
https://egyankosh.ac.in/bitstream/123456789/100085/1/Unit-13.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4445890/
https://byjus.com/chemistry/benzyl-alcohol/
https://www.chembk.com/en/chem/Benzyl%20benzoate
https://freepdflibrary.com/en/ir-spectrum-with-functional-groups
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8178559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer

On Interpreting Spectra. Retrieved from [Link]

Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common

Functional Groups. Retrieved from [Link]

ACS Publications. (2024, January 28). Multigram Synthesis of Chiral Cyclopropane

Carboxylic Acids via Tandem Diastereoselective Wadsworth–Emmons Cyclopropanation-

Hydrolysis in Continuous Flow. Retrieved from [Link]

Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Retrieved from [Link]

SpectraBase. (n.d.). Cyclopentanecarboxamide, N-benzyl-N-phenethyl- - Optional[13C

NMR] - Chemical Shifts. Retrieved from [Link]

Cheméo. (n.d.). Chemical Properties of Benzyl Benzoate (CAS 120-51-4). Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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